Cas no 1855733-55-9 (1-[(2-ethylphenyl)methyl]-1H-1,2,4-triazol-3-amine)

• Product Name: 1-[(2-ethylphenyl)methyl]-1H-1,2,4-triazol-3-amine
• CAS No: 1855733-55-9
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5831262
• PubChem ID: 165481060
• Update Time: 2024-01-11

1-[(2-ethylphenyl)methyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1855733-55-9
• EN300-1113455
• 1-[(2-ethylphenyl)methyl]-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C11H14N4/c1-2-9-5-3-4-6-10(9)7-15-8-13-11(12)14-15/h3-6,8H,2,7H2,1H3,(H2,12,14)
• InChI Key： RVUBMSKPXFZCCK-UHFFFAOYSA-N
• SMILES： N1(C=NC(N)=N1)CC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.7Ų